Cas no 1536774-38-5 (2-amino-3-(6-methoxy-1H-indol-2-yl)propanoic acid)

• Product Name: 2-amino-3-(6-methoxy-1H-indol-2-yl)propanoic acid
• CAS No: 1536774-38-5
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 6492875
• PubChem ID: 82620264
• Update Time: 2025-05-19

2-amino-3-(6-methoxy-1H-indol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(6-methoxy-1H-indol-2-yl)propanoic acid
• 1536774-38-5
• EN300-1769969

• Inchi： 1S/C12H14N2O3/c1-17-9-3-2-7-4-8(14-11(7)6-9)5-10(13)12(15)16/h2-4,6,10,14H,5,13H2,1H3,(H,15,16)
• InChI Key： XCSQCHUQMITOLI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=C(CC(C(=O)O)N)NC=2C=1

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 88.3Ų

Additional information on 2-amino-3-(6-methoxy-1H-indol-2-yl)propanoic acid

Recent Advances in the Study of 2-amino-3-(6-methoxy-1H-indol-2-yl)propanoic acid (CAS: 1536774-38-5): A Promising Compound in Chemical Biology and Drug Discovery

2-amino-3-(6-methoxy-1H-indol-2-yl)propanoic acid (CAS: 1536774-38-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This indole derivative, characterized by its unique structural features, has demonstrated potential in various therapeutic applications, including neurodegenerative diseases, cancer, and inflammation. The compound's ability to modulate key biological pathways has spurred a wave of investigations aimed at elucidating its mechanisms of action and optimizing its pharmacological properties.

Recent studies have focused on the synthesis and structural modification of 2-amino-3-(6-methoxy-1H-indol-2-yl)propanoic acid to enhance its bioavailability and target specificity. For instance, researchers have explored the introduction of various substituents at the indole ring to improve its binding affinity to specific receptors. Computational modeling and molecular docking studies have provided insights into the compound's interactions with biological targets, such as serotonin receptors and enzymes involved in neurotransmitter synthesis. These findings are paving the way for the development of novel analogs with improved therapeutic profiles.

In the context of neurodegenerative diseases, 2-amino-3-(6-methoxy-1H-indol-2-yl)propanoic acid has shown promise as a modulator of neuroinflammation and oxidative stress. Preclinical studies in animal models have demonstrated its ability to reduce markers of neuroinflammation and protect neuronal cells from apoptosis. These effects are attributed to the compound's interaction with the NF-κB signaling pathway and its antioxidant properties. Such findings highlight its potential as a lead compound for the treatment of conditions like Alzheimer's disease and Parkinson's disease.

Another area of active research is the compound's role in cancer therapy. Preliminary data suggest that 2-amino-3-(6-methoxy-1H-indol-2-yl)propanoic acid may exhibit antiproliferative effects against certain cancer cell lines, particularly those associated with breast and prostate cancer. Mechanistic studies indicate that the compound induces cell cycle arrest and apoptosis through the modulation of key oncogenic pathways. Researchers are now investigating its potential as an adjunct therapy to enhance the efficacy of existing chemotherapeutic agents.

Despite these promising findings, challenges remain in the clinical translation of 2-amino-3-(6-methoxy-1H-indol-2-yl)propanoic acid. Issues such as poor solubility, metabolic instability, and potential off-target effects need to be addressed through further structural optimization and formulation development. Recent advances in drug delivery systems, including nanoparticle-based carriers, offer potential solutions to these challenges and are currently being explored in ongoing studies.

In conclusion, 2-amino-3-(6-methoxy-1H-indol-2-yl)propanoic acid (CAS: 1536774-38-5) represents a versatile scaffold with broad therapeutic potential. Continued research into its mechanisms of action, structural optimization, and preclinical evaluation will be critical in advancing this compound toward clinical applications. The integration of multidisciplinary approaches, including synthetic chemistry, computational biology, and translational medicine, will be essential in unlocking its full potential in the treatment of complex diseases.